Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-2-13-9(12)8-6-10(7-8)11-4-3-5-14-10/h8,11H,2-7H2,1H3
• InChI Key: UVLICFGBISLXSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2(C1)NCCCO2
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol

Description

Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate, also known as EA-3167, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of neuroscience. It is a spirocyclic compound that has been found to exhibit unique properties that make it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been found to enhance the activity of GABA receptors, which are involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in animal studies. It has been found to increase the levels of GABA in the brain, which is associated with a reduction in anxiety and depression. It has also been found to increase the levels of serotonin and dopamine, which are neurotransmitters that play a role in mood regulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate in lab experiments is its unique spirocyclic structure, which makes it a promising candidate for the development of new drugs. However, the synthesis of this compound is a complex process, which may limit its use in lab experiments.

Future Directions

There are several future directions for the research on Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate. One area of research is the development of new drugs based on the structure of this compound that could be used to treat anxiety and depression. Another area of research is the investigation of the potential use of this compound in the treatment of other neurological disorders, such as epilepsy and Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain.

Synthesis Methods

The synthesis of Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate is a complex process that involves several steps. The first step involves the reaction of ethyl 2-oxocyclopentanecarboxylate with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reacted with 1,3-dibromopropane to form the spirocyclic compound this compound.

Scientific Research Applications

Ethyl 5-oxa-9-azaspiro[3.5]nonane-2-carboxylate has been the subject of several scientific studies due to its potential applications in the field of neuroscience. It has been found to exhibit anxiolytic and anti-depressant properties, making it a promising candidate for the development of new drugs to treat anxiety and depression.